Cas no 475977-66-3 (2,3,4-Trimethylpentane-2,3-diol)

• Product Name: 2,3,4-Trimethylpentane-2,3-diol
• CAS No: 475977-66-3
• MF: C₈H₁₈O₂
• MW: 146.227323055267
• CID: 2645412
• PubChem ID: 23384765
• Update Time: 2025-04-21

2,3,4-Trimethylpentane-2,3-diol Chemical and Physical Properties

Names and Identifiers

• 2,3,4-trimethylpentane-2,3-diol
• 475977-66-3
• DTXCID20584276
• DTXSID50633524
• SCHEMBL8528064
• 2,3,4-Trimethylpentane-2,3-diol

• Inchi： 1S/C8H18O2/c1-6(2)8(5,10)7(3,4)9/h6,9-10H,1-5H3
• InChI Key： MBDRJLVHSPRDIC-UHFFFAOYSA-N
• SMILES： OC(C)(C(C)C)C(C)(C)O

Computed Properties

• Exact Mass: 146.130679813Da
• Monoisotopic Mass: 146.130679813Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 40.5Ų